Cas no 1260762-06-8 (4-Bromo-2-(morpholin-4-yl)benzonitrile)

• Product Name: 4-Bromo-2-(morpholin-4-yl)benzonitrile
• CAS No: 1260762-06-8
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD11037539
• CID: 2604943
• PubChem ID: 70699567
• Update Time: 2025-10-29

4-Bromo-2-(morpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-morpholin-4-ylbenzonitrile
• 4-BroMo-2-(Morpholin-4-yl)benzonitrile
• 4-bromo-2-morpholinobenzonitrile
• DB-094741
• AKOS025404082
• Benzonitrile, 4-bromo-2-(4-morpholinyl)-
• 1260762-06-8
• MFCD11037539
• SEDCSLWVDKMJCF-UHFFFAOYSA-N
• AS-3005
• SCHEMBL16094742
• DTXSID20742692
• 4-Bromo-2-(morpholin-4-yl)benzonitrile

• MDL： MFCD11037539
• Inchi： 1S/C11H11BrN2O/c12-10-2-1-9(8-13)11(7-10)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key： SEDCSLWVDKMJCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)N1CCOCC1

Computed Properties

• Exact Mass: 266.00500
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26000
• LogP: 2.22238

4-Bromo-2-(morpholin-4-yl)benzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-Bromo-2-(morpholin-4-yl)benzonitrile

4-Bromo-2-(morpholin-4-yl)benzonitrile (CAS No. 1260762-06-8): A Versatile Building Block in Organic Synthesis

4-Bromo-2-(morpholin-4-yl)benzonitrile (CAS No. 1260762-06-8) is a highly valuable chemical intermediate that has gained significant attention in pharmaceutical research and organic synthesis. This compound, with its unique combination of a bromine substituent and morpholine ring, serves as a crucial building block for the development of various biologically active molecules.

The molecular structure of 4-Bromo-2-(morpholin-4-yl)benzonitrile features a benzonitrile core substituted at the 2-position with a morpholine moiety and at the 4-position with a bromine atom. This specific arrangement makes it particularly useful in cross-coupling reactions, which are fundamental to modern drug discovery processes. Researchers frequently employ this compound in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create more complex molecular architectures.

In recent years, the demand for 4-Bromo-2-(morpholin-4-yl)benzonitrile has increased substantially due to its applications in developing kinase inhibitors and other small molecule therapeutics. The morpholine group in particular is known to improve solubility and bioavailability of drug candidates, making this compound especially valuable in medicinal chemistry. Many researchers searching for "morpholine-containing building blocks" or "brominated aromatic nitriles" specifically look for this chemical.

The synthesis of 4-Bromo-2-(morpholin-4-yl)benzonitrile typically involves the reaction of 2-amino-4-bromobenzonitrile with bis(2-chloroethyl)ether under basic conditions. This process yields the desired product with good purity and reasonable yields. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize and verify the identity of this compound.

From a market perspective, 4-Bromo-2-(morpholin-4-yl)benzonitrile is primarily supplied by specialized fine chemical manufacturers who cater to the pharmaceutical and biotechnology industries. The global market for such advanced intermediates is expected to grow steadily, driven by increasing R&D investments in drug discovery. Many companies now offer this compound in various quantities, from milligram-scale for research purposes to kilogram-scale for process development.

One of the most interesting applications of 4-Bromo-2-(morpholin-4-yl)benzonitrile is in the development of targeted cancer therapies. The compound's ability to serve as a precursor for protein kinase inhibitors has made it particularly valuable in oncology research. This aligns with current trends in personalized medicine and the search for more effective cancer treatment options, which are among the most searched topics in medical research today.

Storage and handling of 4-Bromo-2-(morpholin-4-yl)benzonitrile require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any other chemical substance.

For researchers interested in the structure-activity relationships of drug candidates, 4-Bromo-2-(morpholin-4-yl)benzonitrile offers excellent opportunities for molecular diversification. The bromine atom can participate in various transition metal-catalyzed reactions, while the nitrile group can be transformed into other functional groups such as amides, acids, or tetrazoles. This versatility explains why searches for "multifunctional aromatic building blocks" often lead to this particular compound.

The intellectual property landscape surrounding 4-Bromo-2-(morpholin-4-yl)benzonitrile is also worth noting. Several patents have been filed that utilize this compound as an intermediate in the synthesis of novel therapeutic agents. This highlights its importance in pharmaceutical innovation and the competitive nature of drug development.

From an environmental perspective, proper disposal methods should be employed for 4-Bromo-2-(morpholin-4-yl)benzonitrile and its derivatives. While not classified as a persistent organic pollutant, responsible waste management practices should be followed in accordance with local regulations and green chemistry principles.

Looking to the future, 4-Bromo-2-(morpholin-4-yl)benzonitrile is likely to maintain its importance in drug discovery pipelines. As the pharmaceutical industry continues to explore new therapeutic targets and modalities, versatile building blocks like this will remain essential tools for medicinal chemists. The growing interest in fragment-based drug design and covalent inhibitors further underscores the value of such well-designed molecular scaffolds.

For laboratories considering working with 4-Bromo-2-(morpholin-4-yl)benzonitrile, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Quality control is particularly crucial when the compound will be used in sensitive applications such as clinical candidate synthesis or biological screening.

In conclusion, 4-Bromo-2-(morpholin-4-yl)benzonitrile (CAS No. 1260762-06-8) represents an excellent example of how carefully designed chemical building blocks can facilitate innovation in pharmaceutical research. Its combination of reactive handles and structural features makes it invaluable for creating diverse molecular libraries, while its applications in drug development continue to expand. As research in targeted therapies and precision medicine advances, compounds like this will undoubtedly play an increasingly important role in shaping the future of healthcare.